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Compound of Interest

Compound Name: VK-11-86

Cat. No.: B15549794

For researchers, scientists, and drug development professionals working with the novel
carvedilol analogue VK-II-86, ensuring laboratory safety is paramount. While specific safety
data for VK-II-86 is not extensively available, a comprehensive approach based on best
practices for handling research-grade pharmaceuticals is essential. This guide provides
immediate, essential safety and logistical information, including operational and disposal plans,
to foster a secure research environment.

Essential Safety and Handling Procedures

As VK-II-86 is a research chemical, it should be handled with the utmost care, assuming it may
be hazardous. Standard laboratory procedures for handling chemicals of unknown toxicity
should be strictly followed.

Personal Protective Equipment (PPE)

A robust defense against potential exposure begins with the correct personal protective
equipment. The "last line of defense” in the laboratory, proper PPE is critical when engineering
and administrative controls are not sufficient to eliminate hazards.[1][2]

Minimum PPE Requirements:

» Lab Coats: A flame-resistant lab coat must be worn over personal clothing at all times.[1] For
tasks with a high risk of splashes, a chemical-resistant apron over the lab coat is
recommended.[3]
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o Eye and Face Protection: Safety glasses with side-shields are the minimum requirement.[4]
When there is a splash hazard, chemical splash goggles should be worn.[5] For significant
splash risks, a face shield should be used in addition to goggles.[4]

o Gloves: Disposable nitrile gloves are the minimum requirement for incidental contact.[4] It is
crucial to consult the glove manufacturer's compatibility chart for specific chemical resistance
information, as glove materials can vary in their protective capabilities.[2] Gloves should be
changed immediately if contaminated.[4]

o Clothing and Footwear: Full-length pants or equivalent and closed-toe shoes that cover the
top of the foot are mandatory.[1]

Operational Handling

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
e VK-II-86 should be stored in a dry, dark environment.[6]

o Recommended storage temperatures are 0 - 4°C for short-term (days to weeks) and -20°C
or -80°C for long-term (months to years).[6][7]

Preparation and Use:

 All handling of VK-1I-86 powder should be conducted in a certified chemical fume hood to
minimize inhalation exposure.

» Before use, ensure all necessary PPE is correctly worn.

e When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Spill and Emergency Procedures:

 In case of a spill, evacuate the immediate area and alert others.

» For small spills, trained personnel wearing appropriate PPE may clean it up using an
appropriate absorbent material.
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o For large spills, or if the substance is deemed highly hazardous, evacuate the laboratory and
contact the institution's environmental health and safety (EHS) office.

Disposal Plan

Proper disposal of laboratory waste is crucial for safety, regulatory compliance, and
environmental protection.[8] All waste generated from the handling of VK-II-86 should be
considered hazardous unless determined otherwise by a qualified professional.

Waste Segregation and Collection:
e Segregate chemical waste from general waste.[8]

o Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a
designated, clearly labeled hazardous waste container.

o Collect all liquid waste (e.g., unused solutions, solvent rinses) in a separate, compatible, and
clearly labeled hazardous waste container.

» Never mix incompatible waste streams.[9]
Disposal Procedure:

« |dentify and Classify: All waste contaminated with VK-11-86 should be classified as chemical
waste.[8]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("VK-II-86"), and the date of accumulation.[8][10]

o Storage: Store waste containers in a designated, secure satellite accumulation area away
from heat sources and high-traffic areas.[10]

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's EHS office or a licensed waste disposal service.[8][11] Do not
dispose of chemical waste down the sanitary sewer unless explicitly permitted by your
institution's EHS for specific, neutralized, non-hazardous materials.[12]
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Quantitative Data Summary

The following table summarizes the available quantitative data for VK-11-86.

Property Value

Chemical Formula C25H28N204

Molecular Weight 420.51 g/mol

CAS Number 955371-84-3

Short-Term Storage 0 - 4°C (days to weeks)
Long-Term Storage -20°C or -80°C (months to years)

(Data sourced from MedKoo Biosciences and
DC Chemicals)[6][7]

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of VK-11-86 from
receipt to disposal.
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Caption: Logical workflow for handling VK-II-86.
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By adhering to these procedures, researchers can mitigate the potential risks associated with
handling VK-1I-86 and maintain a safe and productive laboratory environment. Always consult
your institution's specific safety guidelines and EHS office for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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